3-Isopropyl-4,5-dihydroisoxazole-5-carboxylic acid
Overview
Description
3-Isopropyl-4,5-dihydroisoxazole-5-carboxylic acid is a heterocyclic compound with the empirical formula C7H11NO3 . It is a solid substance .
Molecular Structure Analysis
The molecular structure of 3-Isopropyl-4,5-dihydroisoxazole-5-carboxylic acid can be represented by the SMILES stringCC(C)C1=NOC(C1)C(O)=O . This indicates that the compound contains an isoxazole ring with an isopropyl group at the 3-position and a carboxylic acid group at the 5-position . Physical And Chemical Properties Analysis
3-Isopropyl-4,5-dihydroisoxazole-5-carboxylic acid is a solid substance . Its molecular weight is 157.17 g/mol .Scientific Research Applications
Drug Discovery
Isoxazole rings, which are present in this compound, are a common moiety in many commercially available drugs. The significance of isoxazoles in drug discovery is high due to their presence in various therapeutic agents .
[3 + 2] Cycloaddition Reactions
This compound may be involved in [3 + 2] cycloaddition reactions to synthesize new series of 4,5-dihydroisoxazole-5-carboxylate derivatives. These reactions often use ethyl acrylate and nitrile oxide generated in situ .
Biological Activity Studies
Compounds with a dihydroisoxazole ring can be evaluated for various biological activities. For example, studies have been conducted on similar compounds for their potential biological effects .
Eco-Friendly Synthetic Strategies
In the context of developing new eco-friendly synthetic strategies, compounds like 3-Isopropyl-4,5-dihydroisoxazole-5-carboxylic acid can play a role due to the significance of isoxazoles in such research efforts .
properties
IUPAC Name |
3-propan-2-yl-4,5-dihydro-1,2-oxazole-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO3/c1-4(2)5-3-6(7(9)10)11-8-5/h4,6H,3H2,1-2H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QFVDNZTWHPTZGS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NOC(C1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Isopropyl-4,5-dihydroisoxazole-5-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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